N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine

• IUPAC Name: N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine
• InChI: InChI=1S/C15H14FN3/c1-10(11-5-2-3-6-13(11)16)18-14-7-4-8-15-12(14)9-17-19-15/h2-10,18H,1H3,(H,17,19)
• InChI Key: MGAJQZOACDQCOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1F)NC2=CC=CC3=C2C=NN3
• Molecular Formula: C15H14FN3
• Molecular Weight: 255.29 g/mol

Description

N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine, also known as LY404039, is a selective antagonist of the metabotropic glutamate receptor 2/3 (mGluR2/3) and has been widely studied for its potential therapeutic applications.

Mechanism of Action

N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine selectively blocks the mGluR2/3 receptors, which are involved in the regulation of glutamate release in the brain. By blocking these receptors, this compound reduces the activity of glutamate, which is known to be involved in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including reducing anxiety and depression-like behaviors, improving cognitive function, and reducing drug-seeking behavior in animal models. It has also been shown to have neuroprotective effects in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine is its high selectivity for the mGluR2/3 receptors, which reduces the risk of off-target effects. However, it has been shown to have a short half-life, which may limit its effectiveness in some experiments. Additionally, the high cost of synthesis may limit its availability for some researchers.

Future Directions

There are many potential future directions for the study of N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine. One area of interest is the development of more potent and selective mGluR2/3 antagonists. Additionally, the potential therapeutic applications of this compound in various neurological disorders continue to be investigated, and it may have potential for use in combination therapies. Finally, the role of the mGluR2/3 receptors in various physiological processes continues to be elucidated, and further research may reveal new potential applications for this compound.

Synthesis Methods

N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine can be synthesized through a multi-step process involving the reaction of 2-fluorobenzyl bromide with 1H-indazole-4-amine, followed by reduction and purification. The final product is a white crystalline powder with a purity of over 98%.

Scientific Research Applications

N-[1-(2-fluorophenyl)ethyl]-1H-indazol-4-amine has been extensively studied for its potential therapeutic applications in various neurological disorders, including schizophrenia, anxiety, depression, and addiction. It has also been investigated for its potential use in pain management and neuroprotection.